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Compound of Interest

Compound Name: N-Formylcytisine

Cat. No.: B056815 Get Quote

An extensive review of publicly available scientific literature and databases reveals a significant

knowledge gap surrounding the therapeutic potential of N-Formylcytisine, a natural alkaloid.

Despite its documented isolation from plant sources such as Maackia amurensis, there is a

conspicuous absence of research detailing its mechanism of action, pharmacological targets,

and potential clinical applications.

This in-depth technical exploration aimed to consolidate the existing knowledge on N-
Formylcytisine for researchers, scientists, and drug development professionals. However, the

investigation has underscored that this compound remains largely unexplored within the

scientific community.

Our comprehensive search for quantitative data, such as binding affinities (Kᵢ, Kₔ), efficacy

(EC₅₀, IC₅₀), and detailed experimental protocols, yielded no specific results for N-
Formylcytisine. Similarly, searches for its influence on signaling pathways and any associated

clinical trials were unfruitful.

It is crucial to distinguish N-Formylcytisine from the similarly named 5-Formylcytosine. The

latter is a well-characterized epigenetic marker involved in DNA demethylation and gene

regulation, and a significant volume of research is dedicated to its biological roles. The

similarity in nomenclature has led to some confusion in database searches, but it is essential to

recognize that these are distinct molecules with different biological contexts.

The lack of available data prevents the creation of a detailed technical guide as initially

intended. No quantitative data tables, experimental methodologies, or signaling pathway
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diagrams can be generated at this time.

The current state of research suggests that N-Formylcytisine is a compound with an

uncharacterized pharmacological profile. For researchers interested in natural product

pharmacology, N-Formylcytisine may represent an untapped area for investigation. Future

research could focus on:

Initial screening assays: To identify potential biological activities and therapeutic areas.

Target identification studies: Employing techniques such as affinity chromatography,

proteomics, or computational modeling to determine its molecular targets.

In vitro and in vivo studies: To characterize its pharmacological effects and assess its

therapeutic potential.

Until such foundational research is conducted and published, the therapeutic targets of N-
Formylcytisine will remain an open question in the field of pharmacology.

To cite this document: BenchChem. [Uncharted Territory: The Quest for N-Formylcytisine's
Therapeutic Targets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056815#potential-therapeutic-targets-of-n-
formylcytisine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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